(2-(Difluoromethyl)pyridin-4-yl)methanamine hydrochloride
Overview
Description
“(2-(Difluoromethyl)pyridin-4-yl)methanamine hydrochloride” is a chemical compound with the CAS Number: 1211589-22-8 . It has a molecular weight of 158.15 and 194.61 g/mol. It is in liquid form .
Molecular Structure Analysis
The InChI code for “(2-(Difluoromethyl)pyridin-4-yl)methanamine hydrochloride” is 1S/C7H8F2N2/c8-7(9)6-3-5(4-10)1-2-11-6/h1-3,7H,4,10H2 . This code provides a unique representation of the compound’s molecular structure.Physical And Chemical Properties Analysis
“(2-(Difluoromethyl)pyridin-4-yl)methanamine hydrochloride” is a liquid at room temperature . It has a molecular weight of 158.15 and 194.61 g/mol.Scientific Research Applications
Photocytotoxicity in Red Light
Iron(III) complexes involving phenyl-N,N-bis[(pyridin-2-yl)methyl]methanamine derivatives demonstrated unprecedented photocytotoxicity in red light to various cell lines through apoptosis and generation of reactive oxygen species. This finding could have implications in photodynamic therapy for cancer treatment (Basu et al., 2014).
Ligand Exchange and Spin State Equilibria
Fe(II) complexes based on N4Py (1,1-di(pyridin-2-yl)-N,N-bis(pyridin-2-ylmethyl)methanamine) and related ligands exhibited ligand exchange and spin state equilibria in aqueous media. These properties could be relevant in the design of spin-crossover materials or molecular switches (Draksharapu et al., 2012).
Anticonvulsant Agents
Schiff bases of 3-aminomethyl pyridine, structurally related to (2-(Difluoromethyl)pyridin-4-yl)methanamine, showed promising results as anticonvulsant agents. They exhibited seizures protection in various models, highlighting potential applications in neurological disorders (Pandey & Srivastava, 2011).
Photophysical Behaviors of Ligands
Studies on N,N-bis(4-(6-(pyridine-2-yl)pyridin-2-yl)benzyl)(pyridin-2-yl)methanamine revealed significant shifts in fluorescence upon interaction with certain metals. This could be relevant for the development of fluorescent probes or sensors (Li Ping-hua, 2010).
Safety and Hazards
The compound has been classified with the signal word “Danger” and is associated with the hazard statements H314 and H335 . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P260), washing thoroughly after handling (P264), and wearing protective gloves/protective clothing/eye protection/face protection (P280) .
properties
IUPAC Name |
[2-(difluoromethyl)pyridin-4-yl]methanamine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8F2N2.ClH/c8-7(9)6-3-5(4-10)1-2-11-6;/h1-3,7H,4,10H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BPRLXHWZWXRXMB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(C=C1CN)C(F)F.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9ClF2N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
194.61 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(2-(Difluoromethyl)pyridin-4-yl)methanamine hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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